1-(Cyclopropylmethyl)-4-ethylpyrazine-2,3-dione

• IUPAC Name: 1-(cyclopropylmethyl)-4-ethylpyrazine-2,3-dione
• InChI: InChI=1S/C10H14N2O2/c1-2-11-5-6-12(7-8-3-4-8)10(14)9(11)13/h5-6,8H,2-4,7H2,1H3
• InChI Key: DWVJBHYWHQBSHT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN(C(=O)C1=O)CC2CC2
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

“1-(Cyclopropylmethyl)-4-ethylpyrazine-2,3-dione” is a complex organic compound. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and two carbonyl groups at the 2 and 3 positions of the pyrazine ring. The 4 position of the pyrazine ring is substituted with an ethyl group, and the 1 position is substituted with a cyclopropylmethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazine ring, the introduction of the carbonyl groups, and the attachment of the cyclopropylmethyl and ethyl groups. The exact methods would depend on the available starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazine ring, the carbonyl groups, and the cyclopropylmethyl and ethyl substituents. The exact three-dimensional structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrazine ring and the carbonyl groups, both of which are reactive. The cyclopropylmethyl and ethyl groups may also participate in reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrazine ring, the carbonyl groups, and the cyclopropylmethyl and ethyl substituents. These groups could affect properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. The pyrazine ring and the carbonyl groups could potentially interact with various biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, compounds containing pyrazine rings can be irritating to the skin and eyes.

Future Directions

The future research directions for this compound could include further studies on its synthesis, its physical and chemical properties, its reactivity, and its potential biological activities.